Cas no 24243-06-9 (3-Methyl-1,5-diphenylpenta-1,4-diyn-3-ol)

• Product Name: 3-Methyl-1,5-diphenylpenta-1,4-diyn-3-ol
• CAS No: 24243-06-9
• MF: C₁₈H₁₄O
• MW: 246.303164958954
• CID: 2837346
• PubChem ID: 16120501
• Update Time: 2025-04-21

3-Methyl-1,5-diphenylpenta-1,4-diyn-3-ol Chemical and Physical Properties

Names and Identifiers

• DTXCID60533849
• 24243-06-9
• 3-Methyl-1,5-diphenylpenta-1,4-diyn-3-ol
• DTXSID40583084

• Inchi： 1S/C18H14O/c1-18(19,14-12-16-8-4-2-5-9-16)15-13-17-10-6-3-7-11-17/h2-11,19H,1H3
• InChI Key： KDGKRPYPYCMMHG-UHFFFAOYSA-N
• SMILES： OC(C#CC1C=CC=CC=1)(C#CC1C=CC=CC=1)C

Computed Properties

• Exact Mass: 246.104465066Da
• Monoisotopic Mass: 246.104465066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų